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Compound of Interest

Compound Name: BWA-522 intermediate-2

Cat. No.: B12371727

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed examination of a key synthetic intermediate,
designated as BWA-522 intermediate-2, in the synthesis of the potent androgen receptor (AR)
PROTAC degrader, BWA-522. The parent compound, BWA-522, is a first-in-class, orally
bioavailable molecule that targets the N-terminal domain of the androgen receptor, offering a
promising therapeutic strategy for prostate cancer. This document outlines the molecular
properties, synthesis, and characterization of BWA-522 intermediate-2, presenting data in a
structured format for clarity and comparative analysis.

Quantitative Data Summary

A critical aspect of any synthetic intermediate is its physicochemical properties. The table below
summarizes the key quantitative data for BWA-522 intermediate-2, providing a clear reference
for researchers.

Property Value
Molecular Formula C21H22FNsO
Molecular Weight 367.42 g/mol

Synthesis and Experimental Protocol
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The synthesis of BWA-522 intermediate-2 is a crucial step in the overall production of BWA-
522. The following protocol is a detailed methodology for its preparation.

Synthesis of (S)-1-(4-cyanophenyl)-3-(4-fluorophenyl)-4-methyl-1H-pyrazole-5-carbonitrile
(Intermediate-2)

e Reactants: (S)-1-(4-cyanophenyl)-3-(4-fluorophenyl)-4-methyl-1H-pyrazole-5-carbaldehyde
(Intermediate-1), hydroxylamine hydrochloride, and formic acid.

e Procedure:
o A solution of Intermediate-1 (1 equivalent) in formic acid is prepared.
o Hydroxylamine hydrochloride (1.5 equivalents) is added to the solution.
o The reaction mixture is stirred at 80°C for 2 hours.

o Upon completion of the reaction (monitored by TLC), the mixture is cooled to room
temperature.

o The cooled mixture is then poured into ice water, leading to the precipitation of the crude
product.

o The precipitate is collected by filtration, washed with water, and dried under a vacuum.

o Further purification is achieved by column chromatography on silica gel using a petroleum
ether/ethyl acetate gradient to yield the pure BWA-522 intermediate-2.

Experimental Workflow Visualization

To provide a clear visual representation of the synthetic process, the following workflow
diagram has been generated using the DOT language.
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Synthesis of BWA-522 Intermediate-2

Intermediate-1 Hydroxylamine Hydrochloride Formic Acid
((S)-1-(4-cyanophenyl)-3-(4-fluorophenyl)-4-methyl-1H-pyrazole-5-carbaldehyde) Y Y Y
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Caption: Synthetic workflow for the preparation of BWA-522 intermediate-2.

« To cite this document: BenchChem. [Unraveling BWA-522 Intermediate-2: A Technical
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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